Cas no 88055-44-1 (1H-Pyrrole-2-carboxylic acid, 4-(2-chloroethyl)-3,5-dimethyl-)

• Product Name: 1H-Pyrrole-2-carboxylic acid, 4-(2-chloroethyl)-3,5-dimethyl-
• CAS No: 88055-44-1
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 647019
• PubChem ID: 21789468
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxylic acid, 4-(2-chloroethyl)-3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxylic acid, 4-(2-chloroethyl)-3,5-dimethyl-
• 4-(2-chloroethyl)-3,5-dimethyl-1H-pyrrole-2-carboxylic acid
• 88055-44-1
• DTXSID70618075

• Inchi： 1S/C9H12ClNO2/c1-5-7(3-4-10)6(2)11-8(5)9(12)13/h11H,3-4H2,1-2H3,(H,12,13)
• InChI Key： CCKLZKSEXWQXSC-UHFFFAOYSA-N
• SMILES： ClCCC1=C(C)NC(C(=O)O)=C1C

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 53.1Ų